(7R)-2-[(5-Chloropyridin-2-yl)oxymethyl]-5-(2-fluoropyridin-3-yl)-7-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: (7R)-2-[(5-chloropyridin-2-yl)oxymethyl]-5-(2-fluoropyridin-3-yl)-7-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C18H15ClFN5O2/c1-11-9-24(14-3-2-6-21-17(14)20)18(26)15-7-13(23-25(11)15)10-27-16-5-4-12(19)8-22-16/h2-8,11H,9-10H2,1H3/t11-/m1/s1
• InChI Key: RXRVCJFGSOVYLG-LLVKDONJSA-N
• Canonical SMILES: CC1CN(C(=O)C2=CC(=NN12)COC3=NC=C(C=C3)Cl)C4=C(N=CC=C4)F
• Isomeric SMILES: C[C@@H]1CN(C(=O)C2=CC(=NN12)COC3=NC=C(C=C3)Cl)C4=C(N=CC=C4)F
• Molecular Formula: C18H15ClFN5O2
• Molecular Weight: 387.8 g/mol

Description

(7R)-2-[(5-Chloropyridin-2-yl)oxymethyl]-5-(2-fluoropyridin-3-yl)-7-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one is a useful research compound. Its molecular formula is C18H15ClFN5O2 and its molecular weight is 387.8. The purity is usually 95%.
BenchChem offers high-quality (7R)-2-[(5-Chloropyridin-2-yl)oxymethyl]-5-(2-fluoropyridin-3-yl)-7-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7R)-2-[(5-Chloropyridin-2-yl)oxymethyl]-5-(2-fluoropyridin-3-yl)-7-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is structurally similar to pyrazolo[1,5-a]pyrimidines and pyrazolopyrazines, which have been extensively studied for their chemical properties and synthesis methods. Research on similar compounds has focused on understanding reaction mechanisms, crystal structures, and regioselectivity in chemical reactions. For example, the synthesis of 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo[1,5-a]pyrimidines, which are structurally related, was achieved through specific reaction pathways involving hydrazine hydrate and acetic acid solutions, highlighting the intricate chemistry of such compounds (Chimichi et al., 1996).

Medicinal Chemistry and Pharmacological Studies

Compounds with a similar structure have been explored for their potential in medicinal chemistry, particularly as antimitotic agents, kinase inhibitors, and in the treatment of cancer and microbial infections. For instance, ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate, a compound with a related structure, showed activity in several biological systems, indicating the therapeutic potential of such compounds (Temple & Rener, 1992).

Anticancer Activity

Research on structurally similar compounds has revealed significant anticancer properties. For instance, some 7-hydroxy-8-methyl-coumarins with pyrazolo and pyrimidine moieties showed high levels of antimitotic activity, suggesting a potential avenue for developing anticancer therapies (Galayev et al., 2015).

Antibacterial and Antimicrobial Applications

Compounds with a similar backbone have been found effective against various bacterial strains. For example, new oxime ester derivatives of pyrazol showed significant antibacterial activity against common pathogens like Staphylococcus aureus and Escherichia coli (Liu et al., 2008). This suggests potential applications of the compound in developing new antibacterial agents.